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Compound of Interest

Compound Name: 2-Chloro-N,N-dipropylacetamide

Cat. No.: B1360406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and hazard information for 2-
Chloro-N,N-dipropylacetamide (CAS No. 6069-01-8), a chemical intermediate of interest in
various research and development applications. This document synthesizes available data
from safety data sheets (SDS) and toxicological databases to offer a comprehensive resource
for professionals handling this compound. Due to a lack of publicly available, in-depth
experimental studies on this specific molecule, this guide also incorporates data from
structurally similar compounds to provide a broader understanding of potential hazards.

Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of a substance is critical
for its safe handling and use in experimental settings.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1360406?utm_src=pdf-interest
https://www.benchchem.com/product/b1360406?utm_src=pdf-body
https://www.benchchem.com/product/b1360406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula CsH16CINO

Molecular Weight 177.67 g/mol

CAS Number 6069-01-8

Appearance No data available

Boiling Point 242.7°C at 760 mmHg

Flash Point 100.6°C

Density 1.007 g/cm3

Solubility No data available

Synonyms Acetamide, 2-chloro-N,N-dipropyl-; N,N-

Dipropyl-2-chloroacetamide

Hazard Identification and GHS Classification

2-Chloro-N,N-dipropylacetamide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with acute toxicity, skin and eye irritation, and respiratory tract irritation.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, ) H302: Harmful if
GHSO07 Warning
Oral swallowed[1][2]
Skin H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning skin irritation[1]
n [2]
Serious Eye H318: Causes
Damage/Eye 1 GHSO05 Danger serious eye
Irritation damage[1][2]
Specific Target
. H335: May
Organ Toxicity ) )
) GHSO07 Warning cause respiratory
(Single o
irritation[1][2]
Exposure)

Precautionary Statements

Adherence to the following precautionary statements is mandatory to minimize risk when

handling this compound.
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Type Code Precautionary Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[2]
Wash skin thoroughly after
P264 _
handling.[2]
Do not eat, drink or smoke
P270 _ _
when using this product.[2]
Use only outdoors or in a well-
P271 _
ventilated area.[2]
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.[2]
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep
comfortable for breathing.[2]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Immediately call a POISON
P310 o
CENTER or doctor/physician.
Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.[2]
P405 Store locked up.[2]

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[2]

Toxicological Information

Detailed toxicological studies on 2-Chloro-N,N-dipropylacetamide are not readily available in
the public domain. The GHS classification of "Acute Toxicity, Oral, Category 4" suggests a
lethal dose (LD50) for oral exposure in rats to be in the range of 300 to 2000 mg/kg. For
context, the structurally similar compound 2-Chloro-N,N-diethylacetamide has a reported oral
LD50 in rabbits of 500 mg/kg. This information should be used for hazard awareness, and it is
crucial to handle the compound with appropriate care.

Potential Mechanism of Toxicity

While specific mechanistic studies on 2-Chloro-N,N-dipropylacetamide are lacking, the
chemical structure, specifically the a-chloro amide moiety, suggests a potential for covalent
modification of biological macromolecules. This class of compounds can act as alkylating
agents. A proposed, though not experimentally verified, mechanism of toxicity could involve the
nucleophilic attack by biological macromolecules (such as DNA or proteins) on the electrophilic
carbon atom bearing the chlorine atom. This can lead to cellular dysfunction and toxicity.

For instance, studies on other a-chloroacetamide derivatives have shown that they can induce
DNA damage and exhibit synthetic lethality in cells with deficient DNA repair pathways, such as
those lacking PARP1. This suggests a potential genotoxic mechanism.
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A potential mechanism of toxicity for 2-Chloro-N,N-dipropylacetamide.

Experimental Protocols (General)

While specific experimental protocols for the determination of the toxicological profile of 2-
Chloro-N,N-dipropylacetamide are not available, this section outlines the general
methodologies for the key hazards identified.

Acute Oral Toxicity (General Protocol - OECD 423)
» Animal Model: Typically, young adult female rats are used.

o Dosage: A single dose of the substance is administered by gavage. The starting dose is
selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

e Endpoint: The LD50 is estimated based on the number of mortalities at a given dose level,
which then determines the GHS category.

Skin Irritation (General Protocol - OECD 404)

e Animal Model: Albino rabbits are typically used.

o Application: A small amount of the test substance is applied to a shaved patch of skin on the

back of the animal.
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o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored, and the average scores are used to
classify the substance's irritation potential.

Serious Eye Damagelirritation (General Protocol - OECD
405)

¢ Animal Model: Albino rabbits are typically used.

o Application: A small amount of the test substance is instilled into the conjunctival sac of one
eye of the animal.

o Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at specified intervals.

e Scoring: The severity of the eye lesions is scored. The persistence of the effects determines
whether the substance is classified as causing serious eye damage or eye irritation.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Hazard Identification Workflow

Test Substance:
2-Chloro-N,N-dipropylacetamide

Acute Oral Skin Irritation Eye Irritation Respiratory Irritation
Toxicity Study Study Study Assessment

NS\ 7=
Daia Analysis & Classification

Collect & Analyze
Endpoint Data
(e.g., LD50, irritation scores)

GHSClassification

Safety Data Steet Generation

Generate SDS with
Hazard & Precautionary
Statements

Click to download full resolution via product page

A generalized workflow for hazard identification and classification.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Call a POISON CENTER or doctor/physician
Ingestion immediately. Rinse mouth. Do NOT induce

vomiting.

Remove contaminated clothing immediately.
Skin Contact Wash skin with plenty of soap and water. Seek
medical attention if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

[2]

Inhalation

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure the safety of laboratory personnel.

e Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with
skin, eyes, and clothing. Avoid breathing vapors or mist. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents. Store in a locked cabinet
or other secure area.

Environmental Hazards

There is no specific data available regarding the environmental fate and ecotoxicity of 2-
Chloro-N,N-dipropylacetamide. However, given its chemical nature, uncontrolled release into
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the environment should be avoided. All disposal must be in accordance with local, state, and
federal regulations.

Conclusion

2-Chloro-N,N-dipropylacetamide is a hazardous chemical that requires careful handling. The
primary risks are associated with oral toxicity, skin irritation, serious eye damage, and
respiratory irritation. While detailed experimental data for this specific compound is limited, the
available information from SDS and data on analogous compounds provide a strong basis for
implementing robust safety protocols. All personnel handling this substance must be thoroughly
trained on its hazards and the necessary safety precautions. Further research into the specific
toxicological and environmental profile of 2-Chloro-N,N-dipropylacetamide is warranted to fill
the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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